Cas no 1806908-49-5 (2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde)

• Product Name: 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde
• CAS No: 1806908-49-5
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• CID: 4915065
• Update Time: 2025-05-23

2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde

• Inchi： 1S/C7H4BrF2NO2/c8-6-5(7(9)10)4(13)1-3(2-12)11-6/h1-2,7H,(H,11,13)
• InChI Key： AVBKEXGTYFIJOW-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(C=C(C=O)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2

Additional information on 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde

Introduction to 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde (CAS No. 1806908-49-5)

2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde, identified by the CAS number 1806908-49-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine derivatives class, a group known for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a bromo substituent, a difluoromethyl group, and a formyl aldehyde functionality, make it a versatile intermediate for synthesizing various pharmacologically relevant molecules.

The bromo atom at the 2-position and the difluoromethyl group at the 3-position introduce unique electronic and steric properties to the pyridine core, which can be exploited in medicinal chemistry for modulating receptor interactions and enhancing metabolic stability. Additionally, the hydroxy group at the 4-position and the carboxaldehyde moiety at the 6-position provide further functionalization possibilities, enabling the synthesis of more complex derivatives. These structural elements collectively contribute to the compound's potential as a building block in the design of novel therapeutic agents.

In recent years, there has been growing interest in pyridine-based compounds due to their broad spectrum of biological activities. For instance, pyridine derivatives have been extensively studied for their roles in enzyme inhibition, receptor binding, and anticancer applications. The compound 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde (CAS No. 1806908-49-5) represents an advanced scaffold that researchers can utilize to develop new drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential in drug discovery. The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug molecules to improve pharmacokinetic properties such as bioavailability and metabolic stability. This modification can also enhance binding affinity to biological targets, making it an attractive feature for medicinal chemists. Furthermore, the presence of a carboxaldehyde group allows for further derivatization via condensation reactions with amines or hydrazines, leading to Schiff bases or hydrazones—structures that have shown promise in various therapeutic contexts.

Recent studies have highlighted the importance of halogenated pyridines in medicinal chemistry. Halogen atoms, such as bromine and fluorine, can significantly influence the reactivity and selectivity of chemical transformations. In particular, halogenated pyridines have been employed in cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The bromo substituent in 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde (CAS No. 1806908-49-5) makes it an excellent candidate for such transformations, facilitating the synthesis of more intricate derivatives.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. Pyridine derivatives are particularly prominent due to their ability to mimic natural bioactive scaffolds found in many successful drugs. For example, drugs like glibenclamide (an antidiabetic agent) and gefitinib (an anticancer drug) contain pyridine moieties that contribute significantly to their pharmacological effects. The compound under discussion shares structural similarities with these molecules, suggesting potential therapeutic applications.

Moreover, computational studies have shown that modifications at specific positions on the pyridine ring can significantly alter biological activity. In this context, the combination of a hydroxy, a bromo, and a difluoromethyl group on different positions provides multiple sites for optimization. This flexibility allows chemists to fine-tune properties such as solubility, lipophilicity, and target specificity through structural modifications.

The synthesis of 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde (CAS No. 1806908-49-5) typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromo substituent and fluorination techniques to incorporate the difluoromethyl group. The hydroxy and aldehyde functionalities are typically introduced through selective oxidation or formylation reactions.

In academic research circles, this compound has been explored as a precursor for developing kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are often implicated in diseases such as cancer and inflammation. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments with improved efficacy and reduced side effects. The structural features of 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde make it an attractive scaffold for such endeavors.

Another area where this compound shows promise is in antiviral research. Recent advances in virology have underscored the importance of small molecule inhibitors that can disrupt viral replication cycles without harming host cells. Pyridine derivatives have been reported to interfere with viral enzymes such as proteases and polymerases by competing with natural substrates or inhibiting enzyme activity directly.

The versatility of 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde (CAS No. 1806908-49-5) extends beyond its role as an intermediate; it also serves as a platform for exploring novel synthetic methodologies. For instance, its reactivity with transition metal catalysts enables access to complex fused ring systems or polycyclic architectures—structures that are often encountered in natural product mimics and drug candidates.

In conclusion,2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-carboxaldehyde (CAS No. 1806908-49-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features—comprising a bromo substituent,difluoromethyl, hydroxy,and carboxaldehyde groups—make it an invaluable tool for medicinal chemists seeking to design innovative therapeutic agents targeting various diseases.